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Compound of Interest

2,3-Dimethylmethcathinone
Compound Name:
hydrochloride

Cat. No.: B587201

Application Notes and Protocols: 2,3-DMMC
Hydrochloride Powder

For Researchers, Scientists, and Drug Development Professionals

These application notes provide essential guidelines for the safe handling, storage, and use of
2,3-DMMC (2,3-dimethylmethcathinone) hydrochloride powder in a research and development
setting. As the physiological and toxicological properties of this compound have not been fully
elucidated, adherence to these protocols is critical to ensure personnel safety and maintain
sample integrity.[1]

Chemical and Physical Properties

2,3-DMMC hydrochloride is an analytical reference standard categorized as a potential
designer drug with structural similarities to amphetamines and cathinones.[1] It is supplied as a
crystalline solid.[1]
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Property Value Source

1-(2,3-dimethylphenyl)-2-
Formal Name (methylamino)propan-1-one, [1]

monohydrochloride

CAS Number 1797981-99-7 [1]
Molecular Formula C12H17NO « HCI [1]
Formula Weight 227.7 g/mol [1]
Appearance Crystalline solid [1]

Safe Handling Protocols

Given that the toxicological properties of 2,3-DMMC hydrochloride are unknown, it should be
handled as a potentially hazardous substance.[1] Standard laboratory procedures for handling
potent compounds should be strictly followed.

2.1 Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times.

Eye Protection: Safety glasses with side shields or goggles are required.

Lab Coat: A lab coat must be worn to protect from skin exposure.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator is recommended.[2]

2.2 Engineering Controls

» Ventilation: All handling of the powder form of 2,3-DMMC hydrochloride should be performed
in a well-ventilated area, preferably within a chemical fume hood or a biological safety
cabinet to minimize inhalation exposure.[2][3]
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o Containment: Use of a containment primary engineering control (C-PEC), such as a
ventilated cabinet, is advisable for all manipulations of the solid compound.[3]

2.3 General Handling Practices

Avoid direct contact with skin, eyes, and clothing.

Do not inhale dust or aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory area.

Storage Guidelines

Proper storage is crucial for maintaining the stability and integrity of 2,3-DMMC hydrochloride.

Parameter Guideline Source
Storage Temperature -20°C [1]
Stability > 5 years (at -20°C) [1]

) Store in a tightly sealed, light-
Container . _ [4][5]
resistant container.

Store in a secure, designated
Storage Location area away from incompatible [4]
materials.

Upon receipt, the compound should be stored at -20°C.[1] It is shipped at room temperature in
the continental US, but long-term storage should be at the recommended temperature to
ensure its stability for at least five years.[1]

Experimental Protocols

4.1 Solubility Data
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The solubility of 2,3-DMMC hydrochloride in various solvents has been determined and is
summarized below.[1] This information is critical for the preparation of stock solutions for
experimental use.

Solvent Solubility Source
DMF 1 mg/mL [1]
DMSO 2.5 mg/mL [1]
Ethanol 5 mg/mL [1]
Methanol 1 mg/mL [1]
PBS (pH 7.2) 10 mg/mL [1]

4.2 Protocol for Preparation of a Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution in PBS (pH 7.2).

o Acclimatization: Allow the vial of 2,3-DMMC hydrochloride powder to equilibrate to room
temperature before opening to prevent condensation.

* Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound
using an analytical balance.

¢ Solubilization: Add the appropriate volume of PBS (pH 7.2) to the powder to achieve a final
concentration of 1 mg/mL.

¢ Mixing: Vortex or sonicate the solution gently until the powder is completely dissolved.

o Storage of Solution: Aliquot the stock solution into smaller volumes in tightly sealed vials to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Disposal

Dispose of 2,3-DMMC hydrochloride and any contaminated materials in accordance with all
applicable federal, state, and local regulations for chemical waste.[4] It is recommended to
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consult with your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Visualization of Workflow

The following diagram illustrates the recommended workflow for the safe handling and storage
of 2,3-DMMC hydrochloride powder.
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Caption: Workflow for Safe Handling and Storage of 2,3-DMMC Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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